N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide

• IUPAC Name: N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide
• InChI: InChI=1S/C14H19NO3/c16-10-12-5-3-4-11(8-12)9-15-14(17)13-6-1-2-7-18-13/h3-5,8,13,16H,1-2,6-7,9-10H2,(H,15,17)
• InChI Key: ZXDSXHVCALZNCH-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C(=O)NCC2=CC(=CC=C2)CO
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide, also known as OXATAMIDE, is a chemical compound with the molecular formula C14H16N2O3. It is a white, crystalline powder that is soluble in water and ethanol. OXATAMIDE has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes, such as cholinesterase and acyl-CoA:cholesterol acyltransferase (ACAT), which are involved in the metabolism of lipids and cholesterol.
Biochemical and Physiological Effects:
N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of triglycerides and cholesterol in the blood, which may be beneficial in the treatment of hyperlipidemia. N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide has also been shown to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide has several advantages for use in lab experiments. It is a stable and readily available compound that can be easily synthesized. It also has a relatively low toxicity, which makes it safe for use in lab experiments. However, N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide has some limitations, such as its poor solubility in organic solvents, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide. One potential direction is the development of novel compounds based on N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide, with potential applications in various fields, such as drug delivery and the treatment of hyperlipidemia. Another direction is the further study of the mechanism of action of N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide, which may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide can be synthesized using a variety of methods. One common method is the reaction between 3-(hydroxymethyl)phenylacetic acid and 2-amino-2-methylpropan-1-ol in the presence of a catalyst. Another method involves the reaction between 3-(hydroxymethyl)phenylacetic acid and oxalyl chloride, followed by the reaction with 2-amino-2-methylpropan-1-ol.

Scientific Research Applications

N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide has been extensively studied in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of novel compounds with potential biological activities. N-[[3-(hydroxymethyl)phenyl]methyl]oxane-2-carboxamide has also been studied for its potential use as a drug delivery system, due to its ability to form stable complexes with various drugs.